Cas no 578741-04-5 (D-Proline, 1-(aminocarbonyl)-, methyl ester (9CI))

• Product Name: D-Proline, 1-(aminocarbonyl)-, methyl ester (9CI)
• CAS No: 578741-04-5
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 947689
• PubChem ID: 45116047
• Update Time: 2025-04-19

D-Proline, 1-(aminocarbonyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline, 1-(aminocarbonyl)-, methyl ester (9CI)
• (R)-Methyl 1-carbamoylpyrrolidine-2-carboxylate
• D-Proline, 1-(aminocarbonyl)-, methyl ester
• 578741-04-5
• DB-326250

• Inchi： 1S/C7H12N2O3/c1-12-6(10)5-3-2-4-9(5)7(8)11/h5H,2-4H2,1H3,(H2,8,11)/t5-/m1/s1
• InChI Key： DEFXOIOJWFBIDH-RXMQYKEDSA-N
• SMILES： O(C)C([C@H]1CCCN1C(N)=O)=O

Computed Properties

• Exact Mass: 172.085
• Monoisotopic Mass: 172.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 72.6A^2